Cas no 5639-07-6 (Pregn-5-en-20-one,3,21-bis(sulfooxy)-, (3b)- (9CI))

Pregn-5-en-20-one,3,21-bis(sulfooxy)-, (3b)- (9CI) structure
5639-07-6 structure
Product Name:Pregn-5-en-20-one,3,21-bis(sulfooxy)-, (3b)- (9CI)
CAS No:5639-07-6
MF:C21H32O9S2
MW:492.603384971619
CID:376390
PubChem ID:134595
Update Time:2025-04-19

Pregn-5-en-20-one,3,21-bis(sulfooxy)-, (3b)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pregn-5-en-20-one,3,21-bis(sulfooxy)-, (3b)- (9CI)
    • Pregn-5-en-20-one, 3,21-bis(sulfooxy)-, (3b)-; Pregn-5-en-20-one, 3,21-bis(sulfooxy)-, (3beta)-
    • DTXSID30971815
    • 20-Oxopregn-5-ene-3,21-diyl bis(hydrogen sulfate)
    • 20-oxopregn-5-ene-3beta,21-diyl bis(hydrogen sulfate)
    • 5639-07-6
    • Pregn-5-en-20-one, 3,21-bis(sulfooxy)-, (3beta)-
    • Pregnenolone-3,21-disulfate
    • [(3S,8S,9S,10R,13S,14S,17S)-10,13-dimethyl-17-(2-sulfooxyacetyl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] hydrogen sulfate
    • CHEBI:133695
    • (3beta)-20-oxopregn-5-ene-3,21-diyl bis(hydrogen sulfate)
    • Inchi: 1S/C21H32O9S2/c1-20-9-7-14(30-32(26,27)28)11-13(20)3-4-15-16-5-6-18(19(22)12-29-31(23,24)25)21(16,2)10-8-17(15)20/h3,14-18H,4-12H2,1-2H3,(H,23,24,25)(H,26,27,28)/t14-,15-,16-,17-,18+,20-,21-/m0/s1
    • InChI Key: CBOVWLYQUCVTFA-WPWXJNKXSA-N
    • SMILES: S(=O)(=O)(O)O[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H](C(COS(=O)(=O)O)=O)CC[C@H]21

Computed Properties

  • Exact Mass: 492.14886
  • Monoisotopic Mass: 492.14877494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 1010
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 161Ų

Experimental Properties

  • PSA: 144.27
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